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Compound of Interest

Compound Name: Streptonigrin

Cat. No.: B015502

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the solubilization and use of
Streptonigrin in in vitro cell culture assays. Streptonigrin is a potent antitumor antibiotic
isolated from Streptomyces flocculus with a complex mechanism of action, making it a valuable
tool for cancer research and drug development.[1][2] Proper handling and dissolution are
critical for obtaining reproducible and accurate experimental results.

Product Information

Property Value

CAS Number 3930-19-6[1][3][4]

Molecular Formula C25H22N40sg[1][3][5]

Molecular Weight 506.47 g/mol [3][4]

Appearance Black solid[4]

Storage Store solid at -20°C for >4 years of stability.[1]

Solubility of Streptonigrin
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Streptonigrin is a hydrophobic compound with poor water solubility.[5][6][7] The solvent of

choice for preparing stock solutions for cell culture applications is Dimethyl Sulfoxide (DMSO).

Solvent Solubility Reference
DMSO Soluble [3][41[6]
DMF Soluble [6]
Methanol Moderately Soluble [6]

Ethanol Moderately Soluble [6]
Chloroform:Methanol (1:1) Approx. 2 mg/mL [1]

Water Poorly Soluble [6]

Experimental Protocols

Preparation of Streptonigrin Stock Solution (10 mM in

DMSO)

This protocol describes the preparation of a 10 mM stock solution of Streptonigrin in DMSO.

Materials:

Streptonigrin powder (MW: 506.47 g/mol )

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

» Weighing: Carefully weigh out 5.06 mg of Streptonigrin powder. Due to its potency and

potential hazards, handle with appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses, in a chemical fume hood.
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e Dissolution: Add 1 mL of sterile DMSO to the vial containing the Streptonigrin powder.

» Vortexing: Vortex the solution thoroughly until the Streptonigrin is completely dissolved. The
solution should be clear.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the stock solution aliquots at -20°C for long-term storage (months) or at 4°C
for short-term use (days to weeks).[3] Protect from light.

Preparation of Working Solution for Cell Culture

This protocol describes the dilution of the 10 mM stock solution to a final working concentration
in cell culture medium.

Materials:

e 10 mM Streptonigrin stock solution in DMSO
e Pre-warmed complete cell culture medium

« Sterile tubes for dilution

Procedure:

e Thawing: Thaw a single aliquot of the 10 mM Streptonigrin stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed complete cell
culture medium to achieve the desired final concentration. It is crucial to ensure that the final
concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below
0.5% and ideally at 0.1-0.2%.

o Example Dilution for a 10 uM final concentration in 10 mL of medium:

o Add 10 pL of the 10 mM stock solution to 990 L of pre-warmed medium to make a 100
MM intermediate solution.
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o Add 1 mL of the 100 pM intermediate solution to 9 mL of pre-warmed medium to achieve a
final concentration of 10 uM. The final DMSO concentration will be 0.1%.

o Application to Cells: Immediately add the final working solution to your cell cultures. Ensure

even distribution by gently swirling the plate or flask.

Mechanism of Action

Streptonigrin exerts its cytotoxic effects through multiple mechanisms. A primary mode of
action involves its ability to chelate iron and generate reactive oxygen species (ROS), which
leads to DNA damage.[8][9][10] Streptonigrin can also inhibit topoisomerase II, an enzyme
crucial for DNA replication and repair.[1][11] Furthermore, it has been shown to interfere with
the B-catenin/Tcf signaling pathway by suppressing the phosphorylation of GSK-3[.[5]
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Caption: Streptonigrin's multifaceted mechanism of action.

Experimental Workflow

The following diagram illustrates the workflow for preparing Streptonigrin for in vitro cell
culture assays.
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Caption: Workflow for Streptonigrin solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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